Cas no 202656-22-2 (Catechol-d6)

• Product Name: Catechol-d6
• CAS No: 202656-22-2
• MF: C₆H₆O₂
• MW: 116.147612094879
• CID: 253731
• PubChem ID: 57607840
• Update Time: 2025-04-19

Catechol-d6 Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzene-3,4,5,6-d4-diol-d2
• Pyrogallol-d6
• 1, 2, 3, 4-tetradeuterio-5, 6-dideuteriooxybenzene
• 1,2-Dihydroxybenzene-d6
• SCHEMBL13916523
• D99098
• 1,2,3,4-tetradeuterio-5,6-dideuteriooxybenzene
• 1,2-Dihydroxybenzene-d6, 98 atom % D, 98% (CP)
• Catechol-d6
• 202656-22-2
• 1,2,3,4-tetradeuterio-5,6-dideuteriooxy-benzene
• CATECHOL (D6, 98%)
• 1,2-Benzene-3,4,5,6-d4-diol-d2; Pyrogallol-d6; 1,2-Benzenediol-1,2,3,4,5,6-D6; Catechol-1,2,3,4,5,6-D6; Catechol D6; Benzene-1,2-diol D6

• Inchi： 1S/C6H6O2/c7-5-3-1-2-4-6(5)8/h1-4,7-8H/i1D,2D,3D,4D/hD2
• InChI Key： YCIMNLLNPGFGHC-UDDMDDBKSA-N
• SMILES： O([2H])C1C([2H])=C([2H])C([2H])=C([2H])C=1O[2H]

Computed Properties

• Exact Mass: 116.074
• Monoisotopic Mass: 116.074
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 62.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 245.5±0.0 °C at 760 mmHg
• Flash Point: 137.2±0.0 °C
• Vapor Pressure: No data available

Catechol-d6 Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%) H312 (100%) H315 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H302 (100%) H312 (100%) H315 (100%)
• Storage Condition：Store at 4 ° C, -4 ° C is better